StrontiumNitrateExtraPureAnhydrous

• CAS No.: 10024-76-9
• Molecular Formula: C8H12F3NO3S
• Synonyms: StrontiumNitrateExtraPureAnhydrous

Description

Strontium Nitrate Extra Pure Anhydrous is an inorganic compound composed of strontium, nitrogen, and oxygen with the chemical formula Sr(NO₃)₂. This colorless solid is widely used in pyrotechnics for its ability to produce a bright red flame. It is also utilized in various industrial and scientific applications due to its oxidizing properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Strontium Nitrate Extra Pure Anhydrous is typically synthesized by reacting strontium carbonate with nitric acid. The reaction proceeds as follows: [ \text{SrCO}_3 + 2\text{HNO}_3 \rightarrow \text{Sr(NO}_3\text{)}_2 + \text{H}_2\text{O} + \text{CO}_2 ] This reaction involves the dissolution of strontium carbonate in nitric acid, resulting in the formation of strontium nitrate, water, and carbon dioxide .

Industrial Production Methods: In industrial settings, the production of strontium nitrate involves the controlled reaction of strontium carbonate with nitric acid. The resulting solution is then evaporated and crystallized to obtain the anhydrous form of strontium nitrate. The crystallization process is carefully monitored to ensure the purity and quality of the final product .

Types of Reactions:

Oxidation: Strontium nitrate acts as a strong oxidizing agent. It can oxidize various substances, including metals and organic compounds.

Thermal Decomposition: Upon heating, strontium nitrate decomposes to form strontium oxide, nitrogen dioxide, and oxygen: [ 2\text{Sr(NO}_3\text{)}_2 \rightarrow 2\text{SrO} + 4\text{NO}_2 + \text{O}_2 ]

Reduction: Strontium nitrate can be reduced by strong reducing agents to form strontium nitrite or strontium oxide.

Common Reagents and Conditions:

Oxidation Reactions: Common reagents include metals such as aluminum or magnesium, and organic compounds like sugars or hydrocarbons.

Thermal Decomposition: This reaction typically occurs at high temperatures, around 570°C.

Major Products Formed:

Oxidation: The major products depend on the specific reactants but generally include oxides and nitrates of the reacting substances.

Thermal Decomposition: The primary products are strontium oxide, nitrogen dioxide, and oxygen.

Scientific Research Applications

Strontium Nitrate Extra Pure Anhydrous has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as an oxidizing agent in analytical chemistry.

Biology: Strontium ions can mimic calcium ions in biological systems, making strontium nitrate useful in electrophysiology experiments to study calcium ion channels.

Medicine: Strontium nitrate is used in the preparation of radiopharmaceuticals, particularly in the production of strontium-90 for cancer treatment.

Industry: It is a key component in the manufacture of fireworks, flares, and other pyrotechnic devices due to its ability to produce a bright red flame.

Mechanism of Action

Strontium nitrate exerts its effects primarily through its oxidizing properties. In biological systems, strontium ions can traverse calcium-selective ion channels and trigger neurotransmitter release from nerve endings. This ability to mimic calcium ions makes strontium nitrate valuable in electrophysiology research .

Comparison with Similar Compounds

Strontium Chloride (SrCl₂): Used in pyrotechnics for producing red flames, similar to strontium nitrate.

Strontium Sulfate (SrSO₄): Used in the production of strontium compounds and as a precursor in various chemical reactions.

Barium Nitrate (Ba(NO₃)₂): Another oxidizing agent used in pyrotechnics, producing green flames.

Uniqueness: Strontium Nitrate Extra Pure Anhydrous is unique due to its high purity and anhydrous form, making it particularly suitable for precise scientific and industrial applications. Its ability to produce a bright red flame and its strong oxidizing properties set it apart from other similar compounds .